Cas no 21704-61-0 (Benzenaminium,4,4'-azobis[N,N,N-trimethyl- (9CI))

• Product Name: Benzenaminium,4,4'-azobis[N,N,N-trimethyl- (9CI)
• CAS No: 21704-61-0
• MF: C₁₈H₂₆N₄
• MW: 298.425843715668
• CID: 277225
• PubChem ID: 193575
• Update Time: 2025-04-19

Benzenaminium,4,4'-azobis[N,N,N-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• trimethyl-[4-[[4-(trimethylazaniumyl)phenyl]diazenyl]phenyl]azanium
• CHEBI:60567
• para-Azbenzenetrimethylammonium
• Benzenaminium, 4,4'-azobis(N,N,N-trimethyl-
• Q27127779
• 4,4'-(1,2-Diazenediyl)bis[N,N,N-trimethylbenzenaminium]
• p-Azophenyltrimethylammonium
• p-Azobenzenetrimethylammonium
• 4,4'-azobis(N,N,N-trimethylbenzenaminium)
• 4,4'-(e)-diazene-1,2-diylbis(n,n,n-trimethylanilinium)
• 4-Azobenzenetrimethylammonium
• 21704-61-0
• DTXSID701203981
• Benzenaminium,4,4'-azobis[N,N,N-trimethyl- (9CI)

• Inchi： 1S/C18H26N4/c1-21(2,3)17-11-7-15(8-12-17)19-20-16-9-13-18(14-10-16)22(4,5)6/h7-14H,1-6H3/q+2/b20-19+
• InChI Key： KSOCVFUBQIXVDC-FMQUCBEESA-N
• SMILES： [N+](C)(C)(C)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)[N+](C)(C)C

Computed Properties

• Exact Mass: 298.21598
• Monoisotopic Mass: 298.21574685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72